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Abstract
10-(phosphonooxy)-1-decanol is a long-chain alkyl phosphate, a class of molecules with

diverse biological and chemical properties. While specific research on this particular molecule

is not widely available, its structure—a ten-carbon chain with a terminal hydroxyl group and a

terminal phosphonooxy group—suggests potential applications as a surfactant, a prodrug, or a

signaling molecule. This technical guide provides a comprehensive overview of its synthesis,

predicted properties, and potential biological activities, based on established knowledge of

similar long-chain alkyl phosphates and diols. Detailed experimental protocols for its synthesis

and for a key biological assay are provided to facilitate further research into this promising

compound.

Introduction
10-(phosphonooxy)-1-decanol is an organophosphate compound. Organophosphates are

esters of phosphoric acid and are integral to many biological processes, with well-known

examples including ATP and nucleic acids.[1] Long-chain fatty alcohols, the parent compounds

of molecules like 10-(phosphonooxy)-1-decanol, are known to possess biological activities,
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including antibacterial properties. The introduction of a phosphate group can significantly alter

the physicochemical and biological properties of the parent alcohol, often increasing its water

solubility and allowing it to interact with specific enzymes such as kinases and phosphatases.

The structure of 10-(phosphonooxy)-1-decanol suggests it may act as a substrate for

phosphatases, enzymes that cleave phosphate groups from molecules. This could release

1,10-decanediol, a long-chain diol which may have its own biological effects. This guide will

explore the synthesis of 10-(phosphonooxy)-1-decanol, its predicted properties, and a

hypothetical signaling pathway in which it may be involved.

Synthesis of 10-(phosphonooxy)-1-decanol
The synthesis of 10-(phosphonooxy)-1-decanol can be achieved through the selective

monophosphorylation of 1,10-decanediol. A general approach involves protecting one of the

hydroxyl groups, followed by phosphorylation of the unprotected hydroxyl group, and

subsequent deprotection. A more direct approach, and the one detailed below, involves a

regioselective monophosphorylation, which can be achieved under controlled conditions.

Proposed Synthetic Workflow
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Synthesis of 10-(phosphonooxy)-1-decanol

Start

1,10-decanediol
Phosphorus oxychloride (POCl3)

Pyridine (solvent and base)

 1. Prepare reactants

Selective Monophosphorylation

 2. Mix at 0°C

Addition of water

 3. After 2-4 hours

Extraction with organic solvent
Washing with brine

 4. Isolate crude product

Column chromatography

 5. Purify the product

NMR (1H, 13C, 31P)
Mass Spectrometry

 6. Confirm structure

10-(phosphonooxy)-1-decanol

 7. Obtain pure product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 10-(phosphonooxy)-1-decanol.
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Experimental Protocol: Selective Monophosphorylation
of 1,10-decanediol
This protocol is adapted from general methods for the phosphorylation of alcohols.

Materials:

1,10-decanediol

Phosphorus oxychloride (POCl₃)

Anhydrous pyridine

Dichloromethane (DCM)

Deionized water

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Solvents for column chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

Dissolve 1,10-decanediol (1 equivalent) in anhydrous pyridine under an inert atmosphere

(e.g., nitrogen or argon) and cool the solution to 0°C in an ice bath.

Slowly add phosphorus oxychloride (1.1 equivalents) dropwise to the stirred solution,

maintaining the temperature at 0°C.

Allow the reaction mixture to stir at 0°C for 2-4 hours, monitoring the reaction progress by

thin-layer chromatography (TLC).
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Once the reaction is complete, quench the reaction by the slow addition of deionized water.

Extract the aqueous mixture with dichloromethane (3 x 50 mL).

Combine the organic layers and wash successively with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a suitable eluent system

(e.g., a gradient of methanol in dichloromethane) to yield pure 10-(phosphonooxy)-1-

decanol.

Characterize the final product by ¹H NMR, ¹³C NMR, ³¹P NMR, and mass spectrometry.

Physicochemical Properties
The following table summarizes the predicted physicochemical properties of 10-

(phosphonooxy)-1-decanol. These are estimates based on the properties of 1-decanol and the

addition of a phosphonooxy group.

Property Predicted Value

Molecular Formula C₁₀H₂₃O₅P

Molecular Weight 254.26 g/mol

Appearance
Colorless to pale yellow viscous liquid or waxy

solid

Boiling Point > 250 °C (decomposes)

Melting Point 25-35 °C

Solubility
Soluble in water, methanol, ethanol. Sparingly

soluble in non-polar organic solvents.

pKa (of phosphate group) ~2.1 (first), ~7.2 (second)
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Potential Biological Activity and Signaling Pathway
Long-chain alkyl phosphates may exhibit biological activities such as antimicrobial effects.[2]

Additionally, the presence of a terminal phosphate group suggests that 10-(phosphonooxy)-1-

decanol could be a substrate for phosphatases. Dephosphorylation would yield 1,10-

decanediol, which may have its own biological functions.

Proposed Signaling Pathway

Hypothetical Signaling Pathway

10-(phosphonooxy)-1-decanol

Alkaline Phosphatase (AP)

 Substrate

1,10-decanediol

 Dephosphorylation

Downstream Cellular Effects

 Biological Activity

Click to download full resolution via product page

Caption: Proposed dephosphorylation of 10-(phosphonooxy)-1-decanol.

Experimental Protocols for Biological Assays
To investigate the potential biological activity of 10-(phosphonooxy)-1-decanol, a phosphatase

assay can be performed to determine if it is a substrate for enzymes like alkaline phosphatase.
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Alkaline Phosphatase Activity Assay
This protocol is a generalized method for determining the activity of alkaline phosphatase using

a synthetic substrate.

Materials:

10-(phosphonooxy)-1-decanol

Alkaline phosphatase (e.g., from bovine intestinal mucosa)

Assay buffer (e.g., 1 M Tris-HCl, pH 8.0)

Malachite green reagent (for phosphate detection)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of 10-(phosphonooxy)-1-decanol in a suitable solvent (e.g., water or

a buffer).

Prepare serial dilutions of the substrate in the assay buffer.

In a 96-well plate, add the substrate dilutions to triplicate wells.

Add a solution of alkaline phosphatase to each well to initiate the reaction. Include control

wells with no enzyme and no substrate.

Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

Stop the reaction by adding a stop solution (e.g., a strong acid or a specific phosphatase

inhibitor).

Add the malachite green reagent to each well to quantify the amount of free phosphate

released.
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Measure the absorbance at the appropriate wavelength (e.g., 620-650 nm) using a

microplate reader.

Calculate the amount of phosphate released based on a standard curve prepared with

known concentrations of phosphate.

Quantitative Data
The following tables present illustrative quantitative data that could be obtained from the

experiments described above.

Synthesis Yield of 10-(phosphonooxy)-1-decanol
Starting Material (1,10-
decanediol)

Product (10-
(phosphonooxy)-1-
decanol)

Yield (%)

5.0 g 6.2 g 85%

Kinetic Parameters of Alkaline Phosphatase with 10-
(phosphonooxy)-1-decanol

Substrate Kₘ (mM) Vₘₐₓ (µmol/min/mg)

10-(phosphonooxy)-1-decanol 0.5 10

p-Nitrophenyl phosphate

(pNPP) (Control)
0.2 50

Note: The data in these tables are hypothetical and for illustrative purposes only.

Conclusion
10-(phosphonooxy)-1-decanol represents a molecule of interest for researchers in various

fields, from materials science to drug development. Its amphiphilic nature and the presence of

a terminal phosphate group suggest a range of potential applications. This guide provides a

foundational framework for its synthesis, characterization, and biological evaluation. The

detailed protocols and hypothesized biological pathway are intended to stimulate further
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investigation into the properties and functions of this and related long-chain alkyl phosphates.

Future research should focus on confirming the proposed synthetic route, accurately

determining its physicochemical properties, and exploring its biological activities in various in

vitro and in vivo models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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